Cas no 1016507-70-2 (2-3-(1-Aminoethyl)phenyl-1lambda6,2-thiazolidine-1,1-dione)

• Product Name: 2-3-(1-Aminoethyl)phenyl-1lambda6,2-thiazolidine-1,1-dione
• CAS No: 1016507-70-2
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 4566798
• Update Time: 2023-11-22

2-3-(1-Aminoethyl)phenyl-1lambda6,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-[3-(1-aminoethyl)phenyl]-1lambda6,2-thiazolidine-1,1-dione
• 2-3-(1-Aminoethyl)phenyl-1lambda6,2-thiazolidine-1,1-dione

• Inchi： 1S/C11H16N2O2S/c1-9(12)10-4-2-5-11(8-10)13-6-3-7-16(13,14)15/h2,4-5,8-9H,3,6-7,12H2,1H3
• InChI Key： VOLCEGNUCYAADY-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CCCN1C1=CC=CC(C(N)C)=C1

Computed Properties

• Exact Mass: 240.093249g/mol
• Monoisotopic Mass: 240.093249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 240.32g/mol
• XLogP3: 0.5
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides